3-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,4(3H,5H)-thiophenedione

• IUPAC Name: 4-[N-[2-(3,4-dimethoxyphenyl)ethyl]-C-methylcarbonimidoyl]-3-hydroxy-2H-thiophen-5-one
• InChI: InChI=1S/C16H19NO4S/c1-10(15-12(18)9-22-16(15)19)17-7-6-11-4-5-13(20-2)14(8-11)21-3/h4-5,8,18H,6-7,9H2,1-3H3
• InChI Key: XPVNODHFXMTXPG-UHFFFAOYSA-N
• Canonical SMILES: CC(=NCCC1=CC(=C(C=C1)OC)OC)C2=C(CSC2=O)O
• Molecular Formula: C16H19NO4S
• Molecular Weight: 321.4 g/mol

Description

3-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,4(3H,5H)-thiophenedione, also known as DMTD, is a chemical compound that has been widely studied for its potential therapeutic applications. It belongs to the class of thiophene derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 3-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,4(3H,5H)-thiophenedione is not fully understood. However, it has been proposed that 3-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,4(3H,5H)-thiophenedione exerts its effects by modulating various signaling pathways involved in cell proliferation, apoptosis, oxidative stress, and inflammation. 3-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,4(3H,5H)-thiophenedione has been found to inhibit the activation of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cell survival. It has also been found to activate the Nrf2 pathway, which plays a key role in cellular defense against oxidative stress.
Biochemical and physiological effects:
3-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,4(3H,5H)-thiophenedione has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. 3-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,4(3H,5H)-thiophenedione has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, 3-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,4(3H,5H)-thiophenedione has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,4(3H,5H)-thiophenedione in lab experiments is its ability to selectively target cancer cells while sparing normal cells. This makes it a promising candidate for cancer treatment. However, one of the limitations of using 3-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,4(3H,5H)-thiophenedione is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 3-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,4(3H,5H)-thiophenedione. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of 3-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,4(3H,5H)-thiophenedione. Another area of interest is the investigation of the potential use of 3-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,4(3H,5H)-thiophenedione in combination with other drugs for cancer treatment. Additionally, further studies are needed to elucidate the exact mechanism of action of 3-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,4(3H,5H)-thiophenedione and its potential therapeutic applications in other fields such as neurodegenerative diseases and inflammation.

Synthesis Methods

3-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,4(3H,5H)-thiophenedione can be synthesized by the condensation reaction of 3,4-dimethoxybenzaldehyde and 2-amino-1-(3,4-dimethoxyphenyl)ethanone in the presence of a base catalyst. The resulting product is then cyclized with sulfur and oxidized to yield 3-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,4(3H,5H)-thiophenedione.

Scientific Research Applications

3-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,4(3H,5H)-thiophenedione has been extensively studied for its potential therapeutic applications in various fields such as cancer treatment, neuroprotection, and inflammation. It has been found to exhibit anticancer activity by inducing apoptosis and inhibiting cell proliferation in cancer cells. 3-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,4(3H,5H)-thiophenedione has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, 3-(1-{[2-(3,4-dimethoxyphenyl)ethyl]amino}ethylidene)-2,4(3H,5H)-thiophenedione has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.